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Cat. No.: B048846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Polyethyleneimine (PEI) is a cationic polymer widely investigated for its potential in drug and

gene delivery due to its ability to condense nucleic acids and facilitate endosomal escape.

However, the high cationic charge density of PEI is often associated with significant cytotoxicity.

To mitigate this, chemical modification of PEI is a common strategy. Functionalization with 3-
bromopropionic acid introduces carboxyl groups onto the PEI backbone, reducing the overall

positive charge and potentially improving biocompatibility. This modification offers a versatile

platform for further conjugation of targeting ligands or therapeutic agents.

These application notes provide a comprehensive overview of the synthesis, characterization,

and potential applications of PEI functionalized with 3-bromopropionic acid (PEI-PA).

Detailed experimental protocols are included to guide researchers in the successful

implementation of these methods.

Synthesis of PEI-Propionic Acid (PEI-PA)
The synthesis involves a nucleophilic substitution reaction where the primary and secondary

amines of PEI react with 3-bromopropionic acid. The reaction is typically carried out in a

polar aprotic solvent in the presence of a base to neutralize the hydrobromic acid byproduct.
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Reaction Scheme
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PEI-(-NH2)n

+

Br-CH2-CH2-COOH

→

PEI-(-NH-CH2-CH2-COOH)n

+

HBr
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Potential Cellular Targets
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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